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Compound of Interest

Compound Name: Phosphorothioic triiodide

Cat. No.: B14500019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thiophosphoryl iodide (PSI₃) is an inorganic compound of significant interest in synthetic

chemistry, particularly as a precursor for the introduction of the thiophosphoryl moiety into

organic molecules. This guide provides a comprehensive overview of its core physical and

chemical characteristics, detailed experimental protocols for its synthesis and characterization,

and an exploration of its reactivity. The information presented herein is intended to serve as a

valuable resource for researchers and professionals engaged in chemical synthesis and drug

development.

Core Physical and Chemical Properties
Thiophosphoryl iodide is a red-brown solid at room temperature.[1] It is characterized by a

tetrahedral molecular geometry. While specific quantitative data for its density and solubility are

not readily available in the literature, its solubility in non-polar solvents can be inferred from its

synthesis in carbon disulfide.

Table 1: Physical and Chemical Properties of
Thiophosphoryl Iodide
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Property Value Reference

Molecular Formula PSI₃ [1]

Molar Mass 443.75 g/mol [1]

Appearance Red-brown solid [1]

Melting Point 48 °C (321 K) [1]

Boiling Point Decomposes [1]

Density Data not available

Solubility Soluble in carbon disulfide [1]

Synthesis and Reactivity
Synthesis
The primary method for the synthesis of thiophosphoryl iodide involves the reaction of

phosphorus triiodide (PI₃) with elemental sulfur.[1]

Reaction: PI₃ + S → PSI₃

This reaction is typically carried out in carbon disulfide (CS₂) at a controlled temperature of 10–

15 °C in the dark over several days.[1]

Materials:

Phosphorus triiodide (PI₃)

Elemental sulfur (S₈)

Carbon disulfide (CS₂), anhydrous

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

phosphorus triiodide in anhydrous carbon disulfide.
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Add elemental sulfur to the solution.

Maintain the reaction mixture at a temperature of 10–15 °C.

Stir the reaction mixture in the dark for several days until the reaction is complete.

The product, thiophosphoryl iodide, can be isolated by evaporation of the solvent under

reduced pressure.
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Reaction at 10-15°C in the dark

Elemental Sulfur (S₈) Carbon Disulfide (CS₂)

solvent
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Spectroscopic Characterization Workflow

Conclusion
Thiophosphoryl iodide is a valuable reagent with distinct physical and chemical properties. This

guide has summarized the currently available information on its characteristics, synthesis, and

expected spectroscopic behavior. Further experimental investigation is warranted to fully

elucidate its properties, particularly its density, solubility in various solvents, and to obtain

detailed spectroscopic data. Such information would undoubtedly facilitate its broader

application in chemical research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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